Cas no 1780457-89-7 (4-(1-amino-2-methylpropan-2-yl)-5-bromo-2-methoxyphenol)

• Product Name: 4-(1-amino-2-methylpropan-2-yl)-5-bromo-2-methoxyphenol
• CAS No: 1780457-89-7
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• CID: 6564127
• PubChem ID: 105426060
• Update Time: 2025-10-12

4-(1-amino-2-methylpropan-2-yl)-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-methylpropan-2-yl)-5-bromo-2-methoxyphenol
• EN300-1924702
• 1780457-89-7

• Inchi： 1S/C11H16BrNO2/c1-11(2,6-13)7-4-10(15-3)9(14)5-8(7)12/h4-5,14H,6,13H2,1-3H3
• InChI Key： JJCVGVLSENECSE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(C)(C)CN)OC)O

Computed Properties

• Exact Mass: 273.03644g/mol
• Monoisotopic Mass: 273.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-(1-amino-2-methylpropan-2-yl)-5-bromo-2-methoxyphenol

Comprehensive Overview of 4-(1-amino-2-methylpropan-2-yl)-5-bromo-2-methoxyphenol (CAS No. 1780457-89-7)

4-(1-amino-2-methylpropan-2-yl)-5-bromo-2-methoxyphenol (CAS No. 1780457-89-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of chronic diseases.

The molecular structure of 4-(1-amino-2-methylpropan-2-yl)-5-bromo-2-methoxyphenol is composed of a substituted phenol ring with a bromine atom at the 5-position, a methoxy group at the 2-position, and a 1-amino-2-methylpropan-2-yl group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the potential of 4-(1-amino-2-methylpropan-2-yl)-5-bromo-2-methoxyphenol as a lead compound in drug discovery. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators in various inflammatory conditions. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Moreover, 4-(1-amino-2-methylpropan-2-yl)-5-bromo-2-methoxyphenol has shown potential in neuroprotective applications. Research conducted on animal models has indicated that this compound can reduce oxidative stress and protect neurons from damage caused by neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the compound's ability to modulate intracellular signaling pathways and enhance cellular antioxidant defenses.

In addition to its anti-inflammatory and neuroprotective properties, 4-(1-amino-2-methylpropan-2-yl)-5-bromo-2-methoxyphenol has also been explored for its potential as an antitumor agent. Preclinical studies have shown that this compound can induce apoptosis in cancer cells while sparing normal cells, suggesting its selective cytotoxicity. The exact mechanism by which it exerts its antitumor effects is still under investigation, but preliminary findings suggest that it may interfere with cell cycle progression and inhibit angiogenesis.

The synthesis of 4-(1-amino-2-methylpropan-2-yl)-5-bromo-2-methoxyphenol involves several steps, including the preparation of the key intermediates and their subsequent coupling to form the final product. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For instance, one common approach involves the reaction of 5-bromo-o-anisic acid with 1-amino-3-methylbutanone followed by reduction to form the desired amine derivative.

The physicochemical properties of 4-(1-amino-2-methylpropan-2-yl)-5-bromo-2-methoxyphenol, such as solubility, stability, and bioavailability, are crucial for its application in drug development. Studies have shown that this compound exhibits good solubility in organic solvents but limited solubility in water, which can be improved through formulation strategies such as micellar systems or prodrug approaches. Its stability under different conditions (e.g., pH, temperature) has also been evaluated to ensure its suitability for pharmaceutical formulations.

Clinical trials are currently underway to assess the safety and efficacy of 4-(1-amino-2-methylpropan-2-yl)-5-bromo-2-methoxyphenol in human subjects. Early phase I trials have demonstrated that this compound is well-tolerated at therapeutic doses with no significant adverse effects reported. Further clinical studies are needed to fully evaluate its therapeutic potential and determine optimal dosing regimens.

In conclusion, 4-(1-amino-2-methylpropan-2-yl)-5-bromo-2-methoxyphenol (CAS No. 1780457-89-7) is a promising compound with diverse biological activities that warrant further exploration in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, neuroprotective, and antitumor properties make it a valuable lead for the development of novel therapeutic agents targeting various diseases. Ongoing research efforts aim to optimize its chemical structure and pharmacological profile to enhance its therapeutic potential and bring it closer to clinical application.